rac-(4R,5S)-4-(aminomethyl)-1-cyclopropyl-5-(pyridin-3-yl)pyrrolidin-2-one
Overview
Description
Rac-(4R,5S)-4-(aminomethyl)-1-cyclopropyl-5-(pyridin-3-yl)pyrrolidin-2-one is a useful research compound. Its molecular formula is C13H17N3O and its molecular weight is 231.3. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(4R,5S)-4-(aminomethyl)-1-cyclopropyl-5-(pyridin-3-yl)pyrrolidin-2-one involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "4-cyclopropyl-2-oxo-1,2,3,4-tetrahydroquinoline-3-carboxylic acid", "3-bromopyridine", "N,N-dimethylformamide", "sodium hydride", "ethyl chloroformate", "triethylamine", "ammonium chloride", "sodium cyanoborohydride", "hydrochloric acid", "sodium hydroxide", "methanol", "acetic acid", "water" ], "Reaction": [ "Step 1: Conversion of 4-cyclopropyl-2-oxo-1,2,3,4-tetrahydroquinoline-3-carboxylic acid to its methyl ester using methanol and hydrochloric acid.", "Step 2: Conversion of the methyl ester to the corresponding acid chloride using thionyl chloride.", "Step 3: Reaction of the acid chloride with 3-bromopyridine in the presence of triethylamine and N,N-dimethylformamide to form the corresponding amide.", "Step 4: Reduction of the amide using sodium cyanoborohydride in the presence of acetic acid and water to form the corresponding amine.", "Step 5: Protection of the amine using ethyl chloroformate and triethylamine to form the corresponding carbamate.", "Step 6: Reaction of the carbamate with ammonium chloride in the presence of sodium hydroxide to form the corresponding pyrrolidine.", "Step 7: Deprotection of the pyrrolidine using hydrochloric acid to form the target compound rac-(4R,5S)-4-(aminomethyl)-1-cyclopropyl-5-(pyridin-3-yl)pyrrolidin-2-one." ] } | |
CAS No. |
2307777-99-5 |
Molecular Formula |
C13H17N3O |
Molecular Weight |
231.3 |
Purity |
95 |
Origin of Product |
United States |
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